molecular formula C10H10FNO B6893919 5-Fluoro-1-pent-3-ynylpyridin-2-one

5-Fluoro-1-pent-3-ynylpyridin-2-one

Cat. No.: B6893919
M. Wt: 179.19 g/mol
InChI Key: MRQPDZOPHYWOHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-1-pent-3-ynylpyridin-2-one is a fluorinated pyridinone derivative characterized by a pyridin-2-one core substituted with a fluorine atom at the 5-position and a pent-3-ynyl chain at the 1-position. The pyridin-2-one scaffold is a pharmacologically relevant heterocycle, often associated with bioactivity due to its hydrogen-bonding capacity and aromaticity.

Properties

IUPAC Name

5-fluoro-1-pent-3-ynylpyridin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10FNO/c1-2-3-4-7-12-8-9(11)5-6-10(12)13/h5-6,8H,4,7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRQPDZOPHYWOHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CCCN1C=C(C=CC1=O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

179.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 5-Fluoro-1-pent-3-ynylpyridin-2-one involves several steps. One common method includes the fluorination of pyridine derivatives. For instance, 3-bromo-2-nitropyridine can react with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . Further reactions involving alkynylation and other functional group modifications lead to the formation of 5-Fluoro-1-pent-3-ynylpyridin-2-one. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

5-Fluoro-1-pent-3-ynylpyridin-2-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

5-Fluoro-1-pent-3-ynylpyridin-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 5-Fluoro-1-pent-3-ynylpyridin-2-one involves its interaction with molecular targets through its fluorine atom. The strong electron-withdrawing nature of fluorine affects the compound’s reactivity and binding affinity to various biological molecules. This can lead to inhibition or modulation of enzyme activity, disruption of metabolic pathways, and other biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural analogs include:

Pyridin-2-one derivatives (e.g., 1-alkylpyridin-2-ones).

Fluorinated heterocycles (e.g., 5-fluoropyridine derivatives).

Alkynyl-substituted heterocycles (e.g., 1-alkynylpyrrolidinones).

Property 5-Fluoro-1-pent-3-ynylpyridin-2-one 1-Methylpyridin-2-one 3-Hydroxy-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one
Core Structure Pyridin-2-one Pyridin-2-one Pyrrolidin-2-one
Substituents 5-Fluoro, 1-pent-3-ynyl 1-Methyl 3-Hydroxy, 1-methyl, 5-(pyridin-3-yl)
Molecular Weight ~209.2 g/mol (calculated) ~109.1 g/mol ~206.2 g/mol
Polarity Moderate (fluorine + alkynyl) Low (methyl group) High (hydroxyl + pyridinyl)
Bioactivity Potential Likely CNS/kinase modulation Limited data Metabolite (e.g., nicotine derivative)

Key Findings from Literature

Synthetic Flexibility: Pyridin-2-one derivatives are frequently synthesized via nucleophilic substitution or cross-coupling reactions, as noted in studies on substituted pyridines .

Fluorine Impact: Fluorination at the 5-position is expected to enhance metabolic stability compared to non-fluorinated analogs, a trend observed in fluorinated pharmaceuticals .

Contrast with Pyrrolidinones: Unlike the pyrrolidin-2-one in , which has a hydroxyl group enhancing solubility, the target compound’s alkynyl chain prioritizes lipophilicity, suggesting divergent therapeutic applications (e.g., CNS vs. metabolic pathways) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.